(Z)-2-{4-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1,3-thiazol-2-yl}-3-(4-methylphenyl)-2-propenenitrile

• IUPAC Name: (Z)-2-[4-[2-(1,3-dioxoisoindol-2-yl)ethyl]-1,3-thiazol-2-yl]-3-(4-methylphenyl)prop-2-enenitrile
• InChI: InChI=1S/C23H17N3O2S/c1-15-6-8-16(9-7-15)12-17(13-24)21-25-18(14-29-21)10-11-26-22(27)19-4-2-3-5-20(19)23(26)28/h2-9,12,14H,10-11H2,1H3/b17-12-
• InChI Key: SEIFLYNAEPMMHG-ATVHPVEESA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=C(C#N)C2=NC(=CS2)CCN3C(=O)C4=CC=CC=C4C3=O
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C(/C#N)\C2=NC(=CS2)CCN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C23H17N3O2S
• Molecular Weight: 399.5 g/mol

Description

The compound “(Z)-2-{4-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1,3-thiazol-2-yl}-3-(4-methylphenyl)-2-propenenitrile” is a complex organic molecule. It contains an isoindole group, which is a bicyclic structure consisting of a benzene ring fused to a five-membered nitrogen-containing ring. The molecule also contains a thiazole ring, which is a five-membered ring containing one sulfur atom and one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple ring structures and functional groups. The isoindole group contributes to the rigidity of the molecule, while the thiazole ring introduces heteroatoms (sulfur and nitrogen) into the structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple ring structures and functional groups could affect properties such as solubility, melting point, and reactivity.

Scientific Research Applications

Drug Design and Development

The core structure of this compound, featuring an isoindoline moiety, is often associated with biological activity. This makes it a valuable scaffold in drug design and development. Researchers can modify the functional groups to create derivatives with potential therapeutic effects. .

Material Science

The thiazole ring present in the compound is known for its ability to coordinate with various metals. This property can be utilized in material science for the development of new metal-organic frameworks (MOFs). .

Biological Probes

Due to the compound’s unique structural features, it can be used to create biological probes. These probes can bind to specific proteins or DNA sequences, allowing researchers to study biological processes at the molecular level. .

Organic Synthesis

The compound can serve as a precursor in organic synthesis, providing a pathway to synthesize complex molecules. .

Photodynamic Therapy

Compounds with conjugated systems, like the one , can be explored for their photophysical properties. .

Chemical Sensors

The electronic properties of the compound suggest its potential use in the development of chemical sensors. .

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It would likely depend on the specific context in which the compound is used.

Safety and Hazards

The safety and hazards associated with this compound are not known from the available information. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound could include further investigation of its synthesis, reactions, and potential applications. Given its complex structure, it could be of interest in fields such as medicinal chemistry or materials science.